2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(m-tolyl)pyrazolo[1,5-a]pyrimidin-7-amine hydrochloride

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(3-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine;hydrochloride
• InChI: InChI=1S/C23H24N4O2.ClH/c1-14-7-6-8-18(11-14)25-21-12-15(2)24-23-16(3)22(26-27(21)23)17-9-10-19(28-4)20(13-17)29-5;/h6-13,25H,1-5H3;1H
• InChI Key: NIPGEBYDJAFWNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=CC(=NC3=C(C(=NN23)C4=CC(=C(C=C4)OC)OC)C)C.Cl
• Molecular Formula: C23H25ClN4O2
• Molecular Weight: 424.9 g/mol

Description

2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(m-tolyl)pyrazolo[1,5-a]pyrimidin-7-amine hydrochloride is a useful research compound. Its molecular formula is C23H25ClN4O2 and its molecular weight is 424.93. The purity is usually 95%.
The exact mass of the compound 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-(m-tolyl)pyrazolo[1,5-a]pyrimidin-7-amine hydrochloride is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

Antimicrobial and Anticancer Agents

Novel pyrazole derivatives, including pyrazolo[4,3-d]-pyrimidine derivatives, have been synthesized and evaluated for their in vitro antimicrobial and anticancer activity. Compounds in this category exhibited significant anticancer activity, surpassing even reference drugs like doxorubicin in some cases, and showed substantial antimicrobial properties against various pathogens (Hafez, El-Gazzar, & Al-Hussain, 2016).

Insecticidal and Antibacterial Potential

Pyrimidine linked pyrazole heterocyclics synthesized through microwave irradiative cyclocondensation were evaluated for their insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms, demonstrating promising results in these domains (Deohate & Palaspagar, 2020).

Antitumor Activity

Various pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and assessed for their antitumor activities against human lung adenocarcinoma cell line A549 and human gastric cancer cell line MKN45, showing promising anticancer activities (Liu, Zhao, & Lu, 2020).